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Compound of Interest

Compound Name: delta-Gluconolactone

Cat. No.: B123857

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for the handling of delta-Gluconolactone, including detailed operational
procedures and disposal plans, to support your critical work while prioritizing safety.

Potential Health Effects: delta-Gluconolactone may cause irritation to the eyes, skin, digestive
tract, and respiratory tract upon contact or inhalation.[1]

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling delta-Gluconolactone, the
following personal protective equipment is recommended:
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Protection Type

Recommended Equipment

Details

Eye Protection

Safety glasses with side
shields or goggles.[1][2][3][4]
[5]

Chemical goggles are
recommended if splashing is

possible.[1]

Hand Protection

Appropriate protective gloves.

[1]

Rubber gloves are a suitable
material.[2][3]

Skin and Body Protection

Lightweight protective clothing.
[2][3]

Wear appropriate protective
clothing to prevent skin

exposure.[1][5]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved

respirator.

A respirator should be used in
cases of dust or aerosol
formation, or when engineering
controls are not sufficient to
maintain airborne
concentrations below exposure
limits.[1][2][6]

Occupational Exposure Limits

The following table summarizes the occupational exposure limits for delta-Gluconolactone

dust.

Organization

Exposure Limit (8-hour Time Weighted

Average)

NIOSH (REL)

Total dust: 10 mg/m3

Respirable fraction: 5 mg/m3

OSHA (PEL)

Total dust: 15 mg/m3

Respirable fraction: 5 mg/m3

Source:[7]
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Operational Plan for Handling delta-Gluconolactone

This step-by-step guide outlines the procedural workflow for the safe handling of delta-
Gluconolactone from receipt to disposal.

Receiving and Storage

 Inspection: Upon receipt, inspect the container for any signs of damage or leaks.

o Storage Location: Store in a cool, dry, and well-ventilated area.[1][3][4][8] The storage
temperature should not exceed 30°C (86°F).[3]

o Container Integrity: Keep the container tightly closed when not in use.[1][3]

e Incompatible Materials: Store away from strong oxidizing agents, strong bases, and
moisture.[5][8] delta-Gluconolactone is sensitive to moisture and light.[1][5]

Handling and Use

o Ventilation: Use in a well-ventilated area.[6][8] Local exhaust ventilation is recommended to
keep airborne concentrations low.[1]

o Avoid Dust Formation: Take measures to avoid the formation of dust.[3][4][6][9]

o Personal Hygiene: Wash hands thoroughly after handling.[1] Do not eat, drink, or smoke in
the handling area.[8]

o Contaminated Clothing: Remove and wash contaminated clothing before reuse.[1]

Accidental Release Measures

o Spills/Leaks: In case of a spill, wear appropriate personal protective equipment.[1]

e Containment: Vacuum or sweep up the material and place it into a suitable, labeled disposal
container.[1][3] Avoid generating dust during cleanup.[8]

First Aid Measures
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Exposure Route First Aid Procedure

Flush eyes with plenty of water for at least 15
Eyes minutes, occasionally lifting the upper and lower

eyelids. Get medical aid.[1]

Get medical aid. Flush skin with plenty of soap
Skin and water for at least 15 minutes while removing

contaminated clothing and shoes.[1]

If conscious and alert, rinse mouth and drink 2-4
Ingestion cupfuls of milk or water. Do not induce vomiting.

Get medical attention.[1]

Remove from exposure to fresh air immediately.
) If not breathing, give artificial respiration. If
Inhalation s . :
breathing is difficult, give oxygen. Get medical

attention.[1]

Disposal
» Waste Disposal: Dispose of waste in accordance with federal, state, and local environmental

control regulations.[8][10]

o Container Disposal: Empty containers should be taken to an approved waste handling site
for recycling or disposal.[3]

Experimental Workflow Diagram

The following diagram illustrates the key steps for the safe handling of delta-Gluconolactone
in a laboratory setting.
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Safe Handling Workflow for delta-Gluconolactone
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Caption: Workflow for the safe handling of delta-Gluconolactone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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delta-gluconolactone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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